2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide

• Molecular Formula: C13H12N6O2S2
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C13H12N6O2S2/c1-19-11(8-2-4-9(20)5-3-8)16-18-13(19)22-6-10(21)15-12-17-14-7-23-12/h2-5,7,16H,6H2,1H3,(H,15,17,21)
• InChI Key: AMNFNEBUISFQNW-UHFFFAOYSA-N
• Isomeric SMILES: CN1C(=C2C=CC(=O)C=C2)NN=C1SCC(=O)NC3=NN=CS3

Description

2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide is a chemical compound that has been of great interest to the scientific community due to its potential applications in drug development. This compound is a member of the triazole family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide is not fully understood. However, it is believed to exert its biological effects by modulating various signaling pathways in the body. For example, this compound has been shown to inhibit the activity of certain enzymes involved in the production of reactive oxygen species, which are known to contribute to oxidative stress and inflammation.
Biochemical and Physiological Effects:
2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide has been shown to have a wide range of biochemical and physiological effects. For example, it has been found to exhibit potent antimicrobial activity against a variety of bacterial and fungal strains. In addition, this compound has been shown to have anticancer effects, inhibiting the growth and proliferation of cancer cells in vitro and in vivo. Furthermore, 2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide has been shown to have potent antioxidant and anti-inflammatory effects, making it a promising candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide is its broad spectrum of biological activity. This compound has been shown to exhibit potent antimicrobial, antifungal, and anticancer properties, making it a promising candidate for the development of new drugs. However, one of the limitations of this compound is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on 2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide. One area of interest is the development of new drug formulations that can improve the solubility and bioavailability of this compound. In addition, further studies are needed to elucidate the precise mechanism of action of this compound and to identify its molecular targets. Finally, there is a need for more studies to explore the potential applications of 2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide in the treatment of various diseases, including cancer and inflammatory disorders.
In conclusion, 2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide is a promising compound with a wide range of potential applications in drug development. While further research is needed to fully understand its mechanism of action and potential therapeutic uses, this compound represents an exciting area of research for the scientific community.

Synthesis Methods

The synthesis of 2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide involves the reaction of 4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazole-3-thiol with 2-amino-1,3,4-thiadiazole in the presence of acetic anhydride. The reaction is carried out under reflux conditions, and the product is obtained in good yield after purification.

Scientific Research Applications

2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide has been extensively studied for its potential applications in drug development. It has been found to exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. In addition, this compound has been shown to have potent antioxidant and anti-inflammatory effects, making it a promising candidate for the treatment of various inflammatory diseases.